2-[4-(BOC-Amino)phenyl]-2-methylpropanenitrile
Overview
Description
“2-[4-(BOC-Amino)phenyl]-2-methylpropanenitrile” is a chemical compound with the CAS Number: 1314791-16-6 and a molecular weight of 260.34 . Its IUPAC name is tert-butyl 4- (1-cyano-1-methylethyl)phenylcarbamate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H20N2O2/c1-14(2,3)19-13(18)17-12-8-6-11(7-9-12)15(4,5)10-16/h6-9H,1-5H3,(H,17,18) . This code provides a textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The compound has a molecular weight of 260.34 . It is typically stored in a refrigerated environment .Scientific Research Applications
Synthesis and Intermediate Applications
Synthesis of PI3K/mTOR Inhibitors
This compound is a critical intermediate in the synthesis of various PI3K/mTOR inhibitors, playing a significant role in the optimization and development of these inhibitors (Fei Lei et al., 2015).
Cross-Coupling Applications
It is used in meta-C–H arylation and methylation, involving a nitrile template crucial for cross-coupling of C–H bonds with organoborons, indicating its relevance in advanced organic synthesis (L. Wan et al., 2013).
Chemical Modification and Synthesis
Amino Acid Derivatives Synthesis
This compound is involved in the synthesis of β-hydroxy-α-amino acids, showcasing its utility in producing complex amino acid structures (S. Davies et al., 2013).
Quantum Mechanical Studies
It has been studied for structural, electronic, and biological properties, particularly in the analysis of triazole derivatives, indicating its role in understanding molecular interactions (J. S. Al-Otaibi et al., 2020).
Medicinal Chemistry and Biochemistry
Antimicrobial and Antioxidant Screening
Its derivatives have been evaluated for antimicrobial and antioxidant activities, highlighting its potential in medicinal chemistry applications (Ganiyat Kehinde Oloyede et al., 2014).
Unnatural Amino Acid Synthesis
It is used in synthesizing unnatural amino acids for mixed-ligand complexes with Ruthenium, contributing to the study of photophysical properties in chemistry (K. Ypsilantis et al., 2023).
Protein Microsequencing
- Protein Sequencing Applications: It is utilized in novel protein microsequencing techniques, showing its importance in bioanalytical methods (J. L'italien et al., 1984).
Peptide Synthesis
Peptide Synthesis
Its derivatives are crucial in efficient asymmetric syntheses of amino acid derivatives, used in the development of peptide synthesis techniques (Sang-Hyeup Lee et al., 2001).
Catalytic Chemical Amide Synthesis
This compound is significant in amide bond synthesis, particularly relevant for peptide synthesis at room temperature, highlighting its role in facilitating more efficient synthetic processes (Tharwat Mohy El Dine et al., 2015).
Enantioseparation in Pharmaceuticals
It has been used in the enantioseparation of pharmaceutical compounds, crucial in ensuring the purity and efficacy of medications (Lili Zhou et al., 2010).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl N-[4-(2-cyanopropan-2-yl)phenyl]carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-14(2,3)19-13(18)17-12-8-6-11(7-9-12)15(4,5)10-16/h6-9H,1-5H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOVVYXRWNBTPRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC=C(C=C1)C(C)(C)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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